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Compound of Interest

Compound Name: 2-Bromophenetole

Cat. No.: B1664056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2-Bromobenzonitrile (CAS No. 583-19-7), a crucial

intermediate in organic synthesis. As a Senior Application Scientist, the following sections have

been structured to deliver not just data, but actionable insights into the compound's properties,

hazards, and handling protocols, ensuring both scientific integrity and operational safety.

Section 1: Chemical Identity and Molecular
Architecture
2-Bromobenzonitrile, also known as o-Bromobenzonitrile or 1-Bromo-2-cyanobenzene, is an

aromatic nitrile.[1][2] Its molecular structure consists of a benzene ring substituted with a

bromine atom and a nitrile group (-C≡N) at adjacent (ortho) positions. This arrangement of

electron-withdrawing groups makes it a versatile reagent in nucleophilic substitution and

addition reactions, frequently employed as a building block in the synthesis of pharmaceuticals

and other complex organic molecules.[3][4]

Key Identifiers:

IUPAC Name: 2-bromobenzonitrile[2]

CAS Number: 2042-37-7[2][5]

Molecular Formula: C₇H₄BrN[2]
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Molecular Weight: 182.02 g/mol [2][5]

EC Number: 218-045-1[5]

Synonyms: o-Bromobenzonitrile, Benzonitrile, 2-bromo-, 1-Bromo-2-cyanobenzene, o-

Bromocyanobenzene[1][2]

Section 2: Physicochemical Properties
The physical state of 2-Bromobenzonitrile is typically a white to light yellow or orange

crystalline powder.[6][7] Understanding its physical properties is paramount for designing

experiments, particularly for reaction setup and purification processes.

Property Value Source(s)

Melting Point 53-57 °C (lit.) [3][4]

Boiling Point 251-253 °C (lit.) [3][4]

Density 1.58 g/cm³ (at 20°C) [6]

Flash Point 105-110 °C (closed cup) [5][6]

Solubility
Soluble in ethanol, ether,

benzene. Insoluble in water.
[6]

This combination of a moderate melting point and a high boiling point indicates that while solid

at room temperature, it can be handled as a liquid in many common reaction conditions without

the need for high-pressure apparatus. Its insolubility in water and solubility in common organic

solvents dictate the choice of reaction media and extraction procedures.

Section 3: Hazard Analysis and Toxicological Profile
A thorough understanding of the hazards associated with 2-Bromobenzonitrile is a non-

negotiable prerequisite for its use. Based on the Globally Harmonized System (GHS), this

compound presents multiple health and environmental risks.

GHS Hazard Classification
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The compound is classified as hazardous under the OSHA Hazard Communication Standard.

[1] The primary hazards are acute toxicity and irritation.

Hazard Class Category GHS Code Description

Acute Toxicity, Oral Category 3 / 4 H301 / H302
Toxic / Harmful if

swallowed[5][8][9]

Acute Toxicity, Dermal Category 4 H312
Harmful in contact

with skin[2][8]

Acute Toxicity,

Inhalation
Category 3 H331 Toxic if inhaled[8][10]

Skin

Corrosion/Irritation
Category 2 H315

Causes skin

irritation[2][8]

Serious Eye

Damage/Irritation
Category 2 / 2A H319

Causes serious eye

irritation[2][5][8]

Hazardous to the

Aquatic Environment,

Chronic

Category 3 H412

Harmful to aquatic life

with long lasting

effects[1][5]

Note: Classification may vary slightly between suppliers and regulatory bodies depending on

impurities and data sources.[2]

Hazard Communication Flow
The following diagram illustrates the logical flow from GHS classification to necessary user

actions, forming a self-validating system for risk assessment.
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GHS Hazard Classification

Required Personal Protective Equipment (PPE)Handling & First Aid

H301: Toxic if Swallowed

P264: Wash skin thoroughly after handling
P270: Do not eat, drink or smoke

 necessitates 

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER
P302+P352: IF ON SKIN: Wash with plenty of soap and water

 informs 

H312: Harmful in Contact with Skin

Protective Gloves

 requires 

Protective Clothing

 requires  informs 

H319: Causes Serious Eye Irritation

Chemical Safety Goggles / Faceshield

 requires 

H412: Harmful to Aquatic Life

P501: Dispose of contents/container to an approved waste disposal plant

 dictates 

N95 Dust Mask (or higher)
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Start

Step 1: Prepare Workspace
- Confirm fume hood is operational

- Lay down absorbent liner
- Assemble all necessary equipment

Initiate

Step 2: Don PPE
- Nitrile gloves

- Safety goggles
- Lab coat

Verify

Step 3: Tare Balance
- Place receiving flask on analytical balance

- Press 'Tare'

Proceed

Step 4: Transfer Solid
- Inside fume hood, carefully scoop solid from stock bottle into flask

- Minimize dust generation

Execute

Step 5: Record Weight
- Securely close flask and stock bottle

- Re-weigh flask and record mass

Control

Step 6: Decontaminate & Clean
- Wipe down spatula and work surface

- Dispose of liner and gloves in hazardous waste

Finalize

End

Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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